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Compound of Interest

Compound Name: Loracarbef-d5

Cat. No.: B15142626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Loracarbef-d5, a deuterated analog of the carbacephem antibiotic Loracarbef. This document

is intended to assist researchers, scientists, and drug development professionals in sourcing

this stable isotope-labeled compound for various research applications, including

pharmacokinetic studies and as an internal standard in analytical methods.

Introduction to Loracarbef-d5
Loracarbef-d5 is a synthetic, isotopically labeled form of Loracarbef where five hydrogen

atoms on the phenylacetyl group have been replaced with deuterium. This labeling provides a

distinct mass shift, making it an invaluable tool in mass spectrometry-based bioanalytical

assays. The use of deuterated standards can significantly improve the accuracy and precision

of quantitative analyses by minimizing variations from sample preparation and matrix effects.

Commercial Availability and Key Suppliers
Loracarbef-d5 is available from several specialized chemical suppliers that focus on stable

isotope-labeled compounds and analytical standards. While pricing and specific batch data

often require a direct quote, the following companies are established suppliers of Loracarbef-
d5.

Table 1: Summary of Loracarbef-d5 Suppliers and Available Data
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity/Iso
topic
Enrichme
nt

Available
Quantitie
s

Certificat
e of
Analysis
(CoA)

Pharmaffili

ates

1346597-

29-2[1]

C₁₆H₁₁D₅C

lN₃O₄[1]
354.80[1]

High purity

(specifics

on CoA)

Inquire for

details

Available

upon

request[1]

Clearsynth
1346597-

29-2[2]

C₁₆H₁₁D₅C

lN₃O₄[2]
354.8[2]

High

quality

(specifics

on CoA)

Inquire for

details

Accompani

ed with

product[2]

Guidechem
1346597-

29-2

C₁₆H₁₁D₅C

lN₃O₄
354.8

Not

specified

10mg,

25mg,

50mg,

100mg

Not

specified

MedchemE

xpress

1346597-

29-2

C₁₆H₁₁D₅C

lN₃O₄
354.8

Not

specified
Get quote

Not

specified

Note: The information in this table is based on publicly available data from supplier websites.

For the most accurate and up-to-date information, including pricing and detailed specifications,

it is essential to contact the suppliers directly.

Experimental Applications and Methodologies
While specific experimental protocols for Loracarbef-d5 are not readily published, its primary

application lies in its use as an internal standard for the quantification of Loracarbef in

biological matrices. Deuterated drugs are frequently used in pharmacokinetic studies to

differentiate between the administered drug and its metabolites.[3][4]

General Experimental Workflow for a Pharmacokinetic
Study
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A typical workflow for a pharmacokinetic study utilizing Loracarbef-d5 as an internal standard

would involve the following steps:

Dosing: Administration of a therapeutic dose of Loracarbef to the study subjects.

Sample Collection: Collection of biological samples (e.g., plasma, urine) at predetermined

time points.

Sample Preparation:

Aliquoting a known volume of the biological sample.

Spiking the sample with a known concentration of Loracarbef-d5 (the internal standard).

Protein precipitation or liquid-liquid extraction to remove interfering substances.

Evaporation of the solvent and reconstitution in a mobile phase-compatible solvent.

LC-MS/MS Analysis:

Injection of the prepared sample into a liquid chromatography-tandem mass spectrometry

(LC-MS/MS) system.

Chromatographic separation of Loracarbef and Loracarbef-d5 from other matrix

components.

Detection and quantification using multiple reaction monitoring (MRM) mode, monitoring

for the specific parent-to-daughter ion transitions of both the analyte and the internal

standard.

Data Analysis:

Calculation of the peak area ratio of Loracarbef to Loracarbef-d5.

Generation of a calibration curve using known concentrations of Loracarbef and a

constant concentration of Loracarbef-d5.
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Determination of the concentration of Loracarbef in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Determination of Isotopic Enrichment
The isotopic purity of Loracarbef-d5 is a critical parameter that is typically detailed in the

Certificate of Analysis provided by the supplier. This is often determined by techniques such as

high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR)

spectroscopy.[5][6] These methods allow for the quantification of the percentage of molecules

that are fully deuterated versus those with fewer deuterium atoms.

Visualizing Workflows and Relationships
To further clarify the processes involved in utilizing Loracarbef-d5, the following diagrams

illustrate the sourcing workflow and a hypothetical experimental design.
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Sourcing Loracarbef-d5

Identify Potential Suppliers
(e.g., Pharmaffiliates, Clearsynth)

Request Quotes and
Certificates of Analysis
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Place Order

Decision
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Purchase

Hypothetical Pharmacokinetic Study Workflow

Administer Loracarbef to
Study Subject

Collect Biological Samples
(e.g., Plasma) over Time

Prepare Samples:
- Spike with Loracarbef-d5 (IS)

- Extraction

Analyze by LC-MS/MS

Quantify Loracarbef Concentration
using IS Peak Area Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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